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Compound of Interest

Compound Name: 3-Dimethylaminopropylamine

Cat. No.: B130723 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemicals is paramount. This guide provides essential, immediate safety and

logistical information for the proper disposal of 3-Dimethylaminopropylamine (DMAPA), a

flammable and corrosive compound. Adherence to these procedures is critical for laboratory

safety and environmental protection.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle 3-Dimethylaminopropylamine
with extreme care in a well-ventilated area, preferably within a chemical fume hood.[1][2] The

substance is corrosive and can cause severe skin burns and eye damage.[3][4] It is also

flammable, with a flashpoint of 32°C, and its vapors can form explosive mixtures with air.[2][5]

Personal Protective Equipment (PPE) is mandatory:

Eye Protection: Wear chemical safety goggles and a face shield.[1][4]

Skin Protection: Use chemical-resistant gloves (e.g., nitrile rubber) and wear a chemical

apron or other protective clothing to prevent skin contact.[1]

Respiratory Protection: In case of inadequate ventilation or potential for inhalation, a NIOSH-

approved respirator with an appropriate cartridge for organic vapors is necessary.[1][4]
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Facilities handling DMAPA should be equipped with an eyewash station and a safety shower in

close proximity to the workstation.[1][6]

Spill Management
In the event of a spill, immediate action is required to contain and clean up the material safely.

Evacuate and Ventilate: Evacuate all non-essential personnel from the spill area and ensure

adequate ventilation.[2]

Eliminate Ignition Sources: Remove all sources of ignition, such as open flames, sparks, and

hot surfaces.[1][2] Use non-sparking tools for cleanup.[1][3]

Containment and Absorption: Absorb the spill with an inert material like vermiculite, sand, or

earth.[1] For larger spills, a vapor-suppressing foam may be used to reduce vapors.[1]

Collection: Carefully collect the absorbed material and place it into a suitable, labeled

container for hazardous waste disposal.[4][7]

Decontamination: Clean the spill area thoroughly with a soap and water solution.[7]

Disposal of Contaminated Materials: All contaminated clothing and cleanup materials should

be sealed in a vapor-tight plastic bag for eventual disposal as hazardous waste.[7]

Proper Disposal Procedures
The disposal of 3-Dimethylaminopropylamine and its containers must be conducted in strict

accordance with all applicable local, regional, national, and international regulations.[3][6] This

chemical is classified as a hazardous waste.[1][6]

Step-by-Step Disposal Protocol:

Waste Classification: Chemical waste generators must first determine if the discarded

chemical is classified as a hazardous waste according to regulations such as the US EPA

guidelines in 40 CFR Parts 261.3.[1]

Waste Collection: Collect waste DMAPA in a designated, properly labeled, and sealed

container. Do not mix with other incompatible wastes.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pim-resources.coleparmer.com/sds/95988.pdf
https://www.fishersci.com/store/msds?partNumber=AC115902500&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-dimethylaminopropylamine.htm
https://pim-resources.coleparmer.com/sds/95988.pdf
https://www.chemicalbook.com/msds/3-dimethylaminopropylamine.htm
https://pim-resources.coleparmer.com/sds/95988.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-DIMETHYLAMINO-PROPYLAMINE-CASNO-108-15-3390G-EN.aspx
https://pim-resources.coleparmer.com/sds/95988.pdf
https://pim-resources.coleparmer.com/sds/95988.pdf
https://www.scribd.com/document/509669414/BASF-Dimethylaminopropylamine-SDS
https://cameochemicals.noaa.gov/chemical/20232
https://cameochemicals.noaa.gov/chemical/20232
https://cameochemicals.noaa.gov/chemical/20232
https://www.benchchem.com/product/b130723?utm_src=pdf-body
https://www.lobachemie.com/lab-chemical-msds/MSDS-DIMETHYLAMINO-PROPYLAMINE-CASNO-108-15-3390G-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AC115902500&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/95988.pdf
https://www.fishersci.com/store/msds?partNumber=AC115902500&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/95988.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Licensed Disposal Company: Arrange for the disposal of surplus and non-recyclable

solutions through a licensed disposal company.[2][8]

Incineration: The recommended method of disposal is to burn the material in a chemical

incinerator equipped with an afterburner and scrubber.[2] Extra care should be taken during

ignition due to its high flammability.[2]

Container Disposal: Empty containers retain product residue and are also considered

hazardous.[1][3] They should not be pressurized, cut, welded, or exposed to heat or flames.

[1] Dispose of containers as unused product through a licensed disposal service.[2]

Environmental Precautions: Do not allow the product to enter drains, surface water, or the

sanitary sewer system, as it is harmful to aquatic life.[2][6]

Quantitative Data Summary
Property Value

Flash Point 32 °C (closed cup)[2]

pH 12.7 at 100 g/l (20 °C)[2]

Water Solubility 1,000 g/l at 20 °C (soluble)[2]

Vapor Pressure 7 hPa at 20 °C[2]

Explosive Limits Lower: 2.3 %(V), Upper: 12.35 %(V)[2]
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Caption: Workflow for the safe disposal of 3-Dimethylaminopropylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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